Cas no 1310379-41-9 (2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid)

2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid is a brominated pyrazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its key structural features include a reactive bromine substituent at the 4-position and a methyl group at the 1-position of the pyrazole ring, enhancing its utility in cross-coupling reactions and further derivatization. The acetic acid moiety provides additional reactivity for conjugation or further functionalization. This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and specialty chemicals, where its well-defined reactivity profile and stability under various conditions contribute to its broad applicability in research and industrial processes.
2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid structure
1310379-41-9 structure
Product Name:2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid
CAS No:1310379-41-9
MF:C6H7BrN2O2
MW:219.035980463028
MDL:MFCD20491502
CID:4582824
PubChem ID:60136497
Update Time:2025-06-08

2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid
    • (4-bromo-1-methyl-1H-pyrazol-3-yl)acetic acid
    • SBB073824
    • STL415098
    • 2-(4-bromo-1-methylpyrazol-3-yl)acetic acid
    • 2-(4-Bromo-1-methyl-pyrazol-3-yl)acetic acid
    • EN300-1589220
    • 4-Bromo-1-methylpyrazole-3-acetic Acid
    • 2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aceticacid
    • (4-bromo-1-methylpyrazol-3-yl)acetic acid
    • CS-0052276
    • 1310379-41-9
    • AKOS015920719
    • Z1322795607
    • MFCD20491502
    • SY047396
    • AS-54335
    • P17768
    • MDL: MFCD20491502
    • Inchi: 1S/C6H7BrN2O2/c1-9-3-4(7)5(8-9)2-6(10)11/h3H,2H2,1H3,(H,10,11)
    • InChI Key: CHGZBIKOFCRNIN-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C)N=C1CC(=O)O

Computed Properties

  • Exact Mass: 217.96909 g/mol
  • Monoisotopic Mass: 217.96909 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 219.04
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.1

2-(4-Bromo-1-methyl-1H-pyrazol-3-yl)acetic acid Pricemore >>

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